5-Bromo-2-sulfanylpyridine-3-carboxylic acid

• IUPAC Name: 5-bromo-2-sulfanylidene-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C6H4BrNO2S/c7-3-1-4(6(9)10)5(11)8-2-3/h1-2H,(H,8,11)(H,9,10)
• InChI Key: DDZWSUQIIGXVJC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=S)NC=C1Br)C(=O)O
• Molecular Formula: C6H4BrNO2S
• Molecular Weight: 234.07 g/mol
• CAS RN: 1248078-69-4

Description

5-Bromo-2-sulfanylpyridine-3-carboxylic acid is a chemical compound that has gained significant attention in scientific research. It is a pyridine derivative that has been synthesized using various methods. This compound has been found to have potential applications in the field of medicinal chemistry due to its unique properties.

Scientific Research Applications

Synthesis and Halocyclization

5-Bromo-2-sulfanylpyridine-3-carboxylic acid is utilized in the synthesis and halocyclization of certain derivatives. For instance, its alkylation with 3-bromo-1-propyne forms compounds that react with bromine and iodine to create 2,3-dihydro[1,3]thiazolo[3,2-a]pyridinium systems. This highlights its role in complex organic synthesis processes (Kalita et al., 2019).

Ligand Synthesis

The compound plays a role in the synthesis of tridentate ligands, particularly starting from 5′-substituted-2,2′-bipyridine-6-carboxylic acid derivatives. These ligands are suitable for complexing with lanthanide(III) cations, indicating its importance in creating complexing agents for specific metal ions (Charbonnière et al., 2001).

Electrocatalytic Carboxylation

This chemical is also involved in the electrocatalytic carboxylation of related compounds. An example is the electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2 in ionic liquid to form 6-aminonicotinic acid, demonstrating its potential in innovative chemical synthesis methods involving carbon dioxide (Feng et al., 2010).

Supramolecular Architectures

The compound is instrumental in forming non-covalent bonded supramolecular architectures. Studies on its interactions with organic bases and acidic derivatives have enhanced the understanding of binding mechanisms and the formation of complex molecular structures (Zhang et al., 2015).

Insulin-Mimetic Activities

In the realm of biochemistry, derivatives of this compound have been synthesized and evaluated for their insulin-mimetic activities. This indicates its potential application in medicinal chemistry, particularly in the development of treatments for conditions like diabetes (Nakai et al., 2005).